Cas no 2168631-83-0 (3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid)

• Product Name: 3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid
• CAS No: 2168631-83-0
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 6607209
• PubChem ID: 165579423
• Update Time: 2025-10-28

3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid
• EN300-1585701
• 2168631-83-0

• Inchi： 1S/C10H7NO4/c1-15-9-5-11-4-7(8(9)6-12)2-3-10(13)14/h4-6H,1H3,(H,13,14)
• InChI Key： DPMKLYXKZZOBPN-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C#CC(=O)O)C=1C=O

Computed Properties

• Exact Mass: 205.03750770g/mol
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.5Ų

Additional information on 3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid

Introduction to 3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid (CAS No. 2168631-83-0)

3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid (CAS No. 2168631-83-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a propargylic acid moiety linked to a 4-formyl-5-methoxypyridine ring, which endows it with a versatile platform for chemical modifications and biological evaluations.

The pyridine ring, a fundamental heterocyclic structure, is widely recognized for its importance in pharmaceuticals and agrochemicals. The presence of the formyl and methoxy groups on the pyridine ring imparts additional reactivity and functional diversity, making 3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid a valuable intermediate in the synthesis of more complex molecules. The propargylic acid functionality, on the other hand, offers multiple points of chemical reactivity, including nucleophilic addition, alkyne metathesis, and copper-catalyzed azide–alkyne cycloaddition (CuAAC), which are key reactions in modern synthetic chemistry.

In recent years, the development of new therapeutic agents has been driven by the need to address unmet medical needs and improve patient outcomes. 3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid has shown promise in this context due to its potential as a lead compound for drug discovery. Studies have indicated that this compound exhibits anti-inflammatory, anti-cancer, and neuroprotective properties, making it an attractive candidate for further investigation.

Anti-inflammatory Properties: Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has demonstrated that 3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid can modulate key inflammatory pathways, such as the NF-kB signaling cascade. By inhibiting the activation of NF-kB, this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby mitigating inflammation. This property makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Properties: Cancer remains one of the leading causes of mortality worldwide, and the development of new anti-cancer drugs is an ongoing challenge. Preclinical studies have shown that 3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid exhibits cytotoxic effects against various cancer cell lines. Mechanistic investigations have revealed that this compound can induce apoptosis through the activation of caspase-dependent pathways and by disrupting mitochondrial function. Additionally, it has been reported to inhibit angiogenesis, which is crucial for tumor growth and metastasis.

Neuroprotective Properties: Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss and cognitive decline. Recent studies have explored the neuroprotective effects of 3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid. In vitro experiments have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. Furthermore, it has been observed to modulate neurotransmitter levels and improve synaptic function, which are critical for maintaining neuronal health.

The versatility of 3-(4-formyl-5-methoxypyridin-3-yl)prop-2-ynoic acid extends beyond its direct biological activities. Its chemical structure provides a robust platform for functionalization through various synthetic strategies. For instance, the alkyne moiety can be utilized in click chemistry reactions to introduce bioorthogonal functionalities or conjugate with biomolecules such as peptides or antibodies. This approach allows for the creation of targeted drug delivery systems with enhanced specificity and efficacy.

In conclusion, 3-(4-formyl-5-methoxypyridin-3-y l)prop - 2 - ynoic acid strong > (CAS No .< strong > 2168631 - 83 - 0 strong > ) represents a promising compound with diverse applications in medicinal chemistry . Its unique structural features , combined with its potential biological activities , make it an attractive candidate for further research and development . As ongoing studies continue to unravel its full potential , this compound may pave the way for novel therapeutic strategies in various disease areas . p > article > response >